Acetylvirescenine

• Description: This is a nicotinic receptor antagonist at the neuromuscular junction and vegetative ganglia. Diterpene alkaloid , from plants of the Delphinium genus, Ranunculaceae.; It blocks the propagation of the action potential at the nicotinic cholinoreceptors of vegetative ganglia and neuro-muscular junctions. It has a hypotensive and curare-like action i.v. and orally.; 14-Acetylvirescenine(cas 71609-79-5) is a nicotinic receptor antagonist at the neuromuscular junction and vegetative ganglia. Diterpene alkaloid, from plants of the Delphinium genus, Ranunculaceae. It blocks the propagation of the action potential at the nicotinic cholinoreceptors of vegetative ganglia and neuro-muscular junctions. It has a hypotensive and curare-like action i.v. and orally.
• CAS No.: 71609-79-5
• Product Name: Acetylvirescenine
• Molecular Formula: C25H39NO7
• Molecular Weight: 465.587
• IUPAC Name: [(1S,2R,3R,4S,5R,6S,8R,9R,10S,13S,16S,17R)-11-ethyl-8,9,16-trihydroxy-6-methoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] acetate
• Standard InChI: InChI=1S/C25H39NO7/c1-5-26-11-22(12-31-3)7-6-18(28)25-15-8-14-16(32-4)9-23(29,19(15)20(14)33-13(2)27)24(30,21(25)26)10-17(22)25/h14-21,28-30H,5-12H2,1-4H3/t14-,15-,16+,17-,18+,19-,20+,21-,22+,23-,24-,25-/m1/s1
• Standard InChIKey: QAFUNFQLCIKXQS-XKVAZESUSA-N
• SMILES: CCN1CC2(CCC(C34C2CC(C31)(C5(CC(C6CC4C5C6OC(=O)C)OC)O)O)O)COC
• Appearance: white crystal powder
• Purity: 99% mass spectrometry, RMN, IR, TLC [aluminium oxide, chloroform-methanol (100:1)]
• Reference: - Vaisov et al., Chem. Nat. Comp. (1986). (Russian). 6:801 - Pelletier et al., Heterocycles (1979). 12:779 - Djahangirov: unpublished.
• PubChem Compound: 100964236
• Last Modified: Apr 15 2024